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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclopentyl(dimethoxy)silane, identified by the CAS number 126990-35-0, is an

organosilicon compound with significant applications in industrial catalysis and organic

synthesis.[1] Its molecular structure, characterized by a central silicon atom bonded to two

bulky cyclopentyl groups and two methoxy groups, imparts unique steric and electronic

properties.[1] This guide provides a comprehensive overview of its chemical and physical

properties, detailed synthesis protocols, its primary application as an external electron donor in

Ziegler-Natta catalysis for propylene polymerization, and methods for its characterization.

Chemical and Physical Properties
Dicyclopentyl(dimethoxy)silane is a colorless to nearly colorless, clear liquid that is sensitive

to moisture.[1] A summary of its key physical and chemical properties is presented in the tables

below.

Table 1: General and Physical Properties
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Property Value

Molecular Formula C₁₂H₂₄O₂Si

Molecular Weight 228.41 g/mol

Appearance Colorless to almost colorless clear liquid[1]

Boiling Point 120 °C at 6 mmHg[1]

Density Approximately 0.99 g/cm³

Refractive Index 1.4660 to 1.4700

Flash Point 102 °C

Water Solubility Insoluble, reacts slowly with water[1]

Solubility Soluble in common organic solvents

Table 2: Specifications and Purity
Parameter Specification

Purity (by GC) ≥ 98.0%[2][3]

Moisture Content ≤ 0.1%

Acidity (as HCl) ≤ 10 ppm

Synthesis of Dicyclopentyl(dimethoxy)silane
The synthesis of Dicyclopentyl(dimethoxy)silane can be achieved through several routes,

with the Grignard reaction being a prominent method.[1] An alternative approach involves a

hydrosilylation pathway.

Grignard Reaction Synthesis
This common method involves the reaction of a silicon precursor with a cyclopentylmagnesium

halide (a Grignard reagent).[1] The synthesis can proceed via two main pathways:
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Pathway A: Direct reaction of tetramethoxysilane with two molar equivalents of a

cyclopentylmagnesium halide.[1]

Pathway B: A two-step process starting with the reaction of silicon tetrachloride with a

cyclopentylmagnesium halide to form the intermediate dicyclopentyldichlorosilane, which is

subsequently methoxylated.[1]

Pathway A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b144380#dicyclopentyl-dimethoxy-silane-
cas-number-126990-35-0-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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